Cas no 796852-02-3 (b-methyl-3-Benzofuranethanol)

• Product Name: b-methyl-3-Benzofuranethanol
• CAS No: 796852-02-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 532474
• Update Time: 2024-01-30

b-methyl-3-Benzofuranethanol Chemical and Physical Properties

Names and Identifiers

• b-methyl-3-Benzofuranethanol
• 3-Benzofuranethanol, b-methyl-
• 3-Benzofuranethanol, β-methyl-

• Inchi： 1S/C11H12O2/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8,12H,6H2,1H3
• InChI Key： QTPQGNQNYRLMKK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C(C)CO)=C1

Computed Properties

• Exact Mass: 176.084
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4A^2

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 279.9±15.0 °C(Predicted)
• pka: 14.73±0.10(Predicted)